Cas no 2763998-97-4 (2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid
• CAS No: 2763998-97-4
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 6041042
• PubChem ID: 165985287
• Update Time: 2025-05-22

2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343652
• 2763998-97-4
• 2-(2,2,2-trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid
• 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)11(20)17-7-9(10(18)19)12(8-17)5-3-1-2-4-6-12/h9H,1-8H2,(H,18,19)
• InChI Key： RAMBHGCAUHNWGR-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)C2(CCCCCC2)C1)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid

Comprehensive Overview of 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 2763998-97-4)

The compound 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 2763998-97-4) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique azaspiro core and trifluoroacetyl functional group make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on spirocyclic compounds due to their structural rigidity and ability to mimic natural product scaffolds, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds like 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoroacetyl moiety, in particular, is known to improve lipophilicity and membrane permeability, making it a hotspot in medicinal chemistry. This aligns with the growing interest in AI-driven drug design, where computational tools predict the efficacy of such fluorinated spirocycles in targeting protein-protein interactions.

The spiro[4.6]undecane framework in this compound offers a three-dimensional complexity that is rare in linear or monocyclic structures. This feature is highly sought after in fragment-based drug discovery, as it enables the exploration of underexploited chemical space. Moreover, the carboxylic acid group provides a versatile handle for further derivatization, allowing chemists to attach pharmacophores or linkers for PROTACs (Proteolysis Targeting Chimeras) development—a trending topic in targeted protein degradation therapies.

From a synthetic perspective, CAS No. 2763998-97-4 poses intriguing challenges due to its spirocyclic and fluorinated nature. Recent advancements in flow chemistry and photocatalysis have opened new avenues for its efficient production, addressing scalability issues often associated with complex heterocycles. These innovations resonate with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing practices.

Beyond pharmaceuticals, 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.6]undecane-4-carboxylic acid has potential applications in agrochemicals, where its structural motifs could enhance pesticide selectivity and environmental persistence. The azaspiro scaffold, for instance, is being investigated for its role in modulating insect nicotinic acetylcholine receptors—a key area in next-generation crop protection.

In summary, CAS No. 2763998-97-4 represents a compelling case study at the intersection of fluorine chemistry, spirocyclic design, and drug discovery. Its multifaceted applications underscore the importance of structural diversity in addressing unmet medical and agricultural needs, while its synthesis reflects the cutting-edge trends in process optimization and molecular innovation.